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Compound of Interest

Compound Name: 3-Oxetanemethanol

Cat. No.: B038632

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Oxetanemethanol (CAS No. 6246-06-6), also known as 3-
(hydroxymethyl)oxetane, is a valuable building block in medicinal chemistry and materials
science. Its unique four-membered oxetane ring imparts desirable physicochemical properties
such as increased solubility and metabolic stability in drug candidates.[1][2] Accurate and
comprehensive analytical characterization is crucial for ensuring the quality, purity, and
consistency of 3-Oxetanemethanol for its intended applications. These application notes
provide detailed protocols for the characterization of 3-Oxetanemethanol using various
analytical techniques.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Oxetanemethanol and its common
derivatives is presented in Table 1.

Table 1: Physicochemical Properties of 3-Oxetanemethanol and Derivatives
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3-Methyl-3- 3-Ethyl-3-
Property 3-Oxetanemethanol

oxetanemethanol oxetanemethanol
CAS Number 6246-06-6[1][3] 3143-02-0[4][5][6] 3047-32-3[7][8][9]

Molecular Formula

CaHsO2[1]

CsH1002[4][5][6]

CeH1202[7][8][9]

Molecular Weight 88.11 g/mol [1] 102.13 g/mol [4][6] 116.16 g/mol [8]
o Clear colorless o
Appearance Colorless liquid[1] o Clear colorless liquid
liquid[4][6]
Density 1.092 g/mL at 25 °C[1] 1.024 g/mL at 25 °C[6] 1.019 g/mL at 25 °C[8]
- _ N 79-80°C/40
Boiling Point Not specified 96 °C / 4 mmHg|[8]
mmHg[6]
Refractive Index
1.450[1] 1.446[6] 1.453[8]
(n20/D)
Purity (by GC) >96% - 98%[1][3][10] = 96% - 98%[6][11] >96.0%

Chromatographic Analysis: Gas Chromatography

(GC)

Gas chromatography is a fundamental technique for assessing the purity of 3-

Oxetanemethanol and for monitoring reaction progress.

Quantitative Data

While a specific retention time for 3-Oxetanemethanol is dependent on the exact experimental

conditions, the Kovats retention index for the closely related 3-Methyl-3-oxetanemethanol

provides a standardized measure.

Table 2: Gas Chromatography Data for 3-Methyl-3-oxetanemethanol

Parameter

Value

Reference Compound

Kovats Retention Index

920

(Standard non-polar column)

3-Methyl-3-oxetanemethanol
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Experimental Protocol: Purity Determination by GC-FID

This protocol outlines a general method for the purity analysis of 3-Oxetanemethanol using a
gas chromatograph equipped with a Flame lonization Detector (FID).

Workflow for GC Analysis

ppppp

Interpret Fragmentaion ~_~"————2" Confir Strucure
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Sample Preparation

Place 1-2 drops

ATR Crystal )]

FTIR Measurement Data Analysis

—{ Collect Sample Spectrum ‘7/ Generate IR Spectrum —> Identify Absorption Bands Assign Functional Groups

Collect Background Spectrum
clean crystal
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Sample Preparation

3-Oxetanemethanol
(2-5mg)

Place in pan & seal

DSC/TGA Pan
(e.g., Aluminum)

Instrumental Analysis

DSC or TGA Instrument

!

Set Parameters
(Temp. range, heating rate, atmosphere)

'

Heat Sample

Data Intelpretation

Generate Thermogram
(Heat Flow vs. Temp or Weight % vs. Temp)

!

Identify Thermal Transitions

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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